Cas no 89185-45-5 (7-methyl-2-phenylimidazo1,2-apyridin-3-amine)

7-Methyl-2-phenylimidazo[1,2-a]pyridin-3-amine is a heterocyclic organic compound featuring an imidazopyridine core with methyl and phenyl substituents. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its fused bicyclic system enhances stability while allowing for versatile functionalization, which is beneficial in the synthesis of bioactive molecules. The amine group at the 3-position provides a reactive site for further derivatization, facilitating the development of novel compounds with potential therapeutic applications. Its well-defined crystalline form ensures consistent purity and handling characteristics, supporting reproducibility in synthetic workflows. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships.

7-methyl-2-phenylimidazo1,2-apyridin-3-amine structure

89185-45-5 structure

Product Name:7-methyl-2-phenylimidazo1,2-apyridin-3-amine

CAS No:89185-45-5

MF:C₁₄H₁₃N₃

MW:223.273122549057

MDL:MFCD04971847

CID:733837

PubChem ID:2771070

Update Time:2025-06-07

7-methyl-2-phenylimidazo1,2-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-a]pyridin-3-amine, 7-methyl-2-phenyl-
- 7-Methyl-2-phenylimidazo[1,2-{a}]pyridin-3-amine
- 7-Methyl-2-phenylimidazo[1,2-a]pyridin-3-amine
- Z85929423
- 7-Methyl-2-phenylimidazo[1,2-a]pyridin-3-amine, AldrichCPR
- SR-01000064317-1
- 89185-45-5
- DTXSID60377907
- SR-01000064317
- SCHEMBL15730476
- AKOS001088344
- F1912-0018
- HMS1729F08
- 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-amine
- DB-359889
- EN300-12042
- G38868
- 7-methyl-2-phenylimidazo1,2-apyridin-3-amine
- MDL： MFCD04971847
- Inchi： 1S/C14H13N3/c1-10-7-8-17-12(9-10)16-13(14(17)15)11-5-3-2-4-6-11/h2-9H,15H2,1H3
- InChI Key： FBFCRKNRKASWEW-UHFFFAOYSA-N
- SMILES： N12C=CC(C)=CC1=NC(C1C=CC=CC=1)=C2N

Computed Properties

Exact Mass: 223.110947
Monoisotopic Mass: 223.110947
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.3
XLogP3: 3.4

Experimental Properties

Density: 1.21
Refractive Index: 1.663

7-methyl-2-phenylimidazo1,2-apyridin-3-amine Pricemore >>

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